Cas no 124311-19-9 (Phenol, 3-bromo-2,4,6-triiodo-)

• Product Name: Phenol, 3-bromo-2,4,6-triiodo-
• CAS No: 124311-19-9
• MF: C₆H₂BrI₃O
• MW: 550.696897983551
• CID: 2760390
• PubChem ID: 10218345
• Update Time: 2025-04-21

Phenol, 3-bromo-2,4,6-triiodo- Chemical and Physical Properties

Names and Identifiers

• DTXSID10436811
• 124311-19-9
• SCHEMBL7932602
• JANLOHOAQTVPQZ-UHFFFAOYSA-N
• Phenol, 3-bromo-2,4,6-triiodo-

• Inchi： 1S/C6H2BrI3O/c7-4-2(8)1-3(9)6(11)5(4)10/h1,11H
• InChI Key： JANLOHOAQTVPQZ-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=C(C=1O)I)I)Br

Computed Properties

• Exact Mass: 549.6423Da
• Monoisotopic Mass: 549.6423Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2Ų